1-(2,3-Dimethoxyphenyl)-3-(pyrazolo[1,5-a]pyrimidin-6-yl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-pyrazolo[1,5-a]pyrimidin-6-ylurea
• InChI: InChI=1S/C15H15N5O3/c1-22-12-5-3-4-11(14(12)23-2)19-15(21)18-10-8-16-13-6-7-17-20(13)9-10/h3-9H,1-2H3,(H2,18,19,21)
• InChI Key: ZUBOFKGUNPYJMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NC2=CN3C(=CC=N3)N=C2
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

1-(2,3-Dimethoxyphenyl)-3-(pyrazolo[1,5-a]pyrimidin-6-yl)urea, also known as PP2, is a potent inhibitor of Src-family kinases. Src-family kinases are a group of non-receptor tyrosine kinases that play a crucial role in the regulation of cell growth, differentiation, and survival. PP2 has been widely used in scientific research to investigate the role of Src-family kinases in various biological processes.

Scientific Research Applications

Crystal Structure Analysis

The study on the crystal structure of related compounds, such as azimsulfuron, reveals insights into the molecular geometry, dihedral angles, and interactions such as hydrogen bonds and π–π interactions, contributing to the understanding of its potential in various scientific applications, including as a sulfonylurea herbicide (Youngeun Jeon et al., 2015).

Synthetic Chemistry and Molecular Interaction

Research into N-Hydroxyamide-Containing Heterocycles and their synthesis from compounds including N-(benzyloxy)urea demonstrates the versatility of these molecular frameworks for creating complexes with metals such as iron, indicating potential applications in synthetic and medicinal chemistry (J. Ohkanda et al., 1993).

Antimicrobial and Anticancer Potential

The exploration of pyrazoline and pyrimidine derivatives synthesized from 3-(3,4-dimethoxy-phenyl-1-(2,5-dimethyl-thiophen-3-yl)-propenone demonstrates significant antibacterial activity, offering a route to novel antimicrobial agents. Computational studies further support their potential efficacy, indicating a promising area for the development of new drugs (Salman A. Khan et al., 2014).

Herbicide Development

Research into urea compounds containing pyrimidine and 1,3,4-thiadiazole rings showcases the potential of such compounds in agricultural applications, particularly as herbicides, indicating a method for the design and synthesis of new compounds with targeted herbicidal activity (Sheng Zilian, 2014).

Supramolecular Chemistry

Studies on the dimerization of ureidopyrimidones via quadruple hydrogen bonding highlight the significance of this functionality in building blocks for supramolecular architectures, demonstrating the potential for creating highly ordered structures and materials (F. H. Beijer et al., 1998).